2-methyl-N-(3-morpholin-4-ylpropyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-methyl-N-(3-morpholin-4-ylpropyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H31N5O/c1-3-8-20-17-21(24-11-7-12-27-13-15-29-16-14-27)28-23(25-20)22(18(2)26-28)19-9-5-4-6-10-19/h4-6,9-10,17,24H,3,7-8,11-16H2,1-2H3
• InChI Key: UJFSKCFEXLRCKP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=NN2C(=C1)NCCCN3CCOCC3)C)C4=CC=CC=C4
• Molecular Formula: C23H31N5O
• Molecular Weight: 393.5 g/mol
• CAS No.: 896844-02-3

Description

2-methyl-N-(3-morpholin-4-ylpropyl)-3-phenyl-5-propylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C23H31N5O and its molecular weight is 393.535. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on synthesizing and analyzing the structures of pyrazolo[1,5-a]pyrimidin-7-amine derivatives. For instance, studies have reported the recyclization of indolo[2,3-c]pyrylium salts with secondary amines, leading to the synthesis of amino-carbazoles, which helps in understanding the structural dynamics of similar pyrazolo[1,5-a]pyrimidine compounds (Dulenko et al., 1990). Additionally, the synthesis of new 1,2,4-triazole derivatives has been explored, showing the versatility of incorporating the pyrazolo[1,5-a]pyrimidin-7-amine framework into antimicrobial agents (Bektaş et al., 2007).

Antimicrobial and Antiproliferative Activities

Derivatives of pyrazolo[1,5-a]pyrimidin-7-amine have been evaluated for their antimicrobial and antiproliferative activities. For example, compounds synthesized from pyrazolo[1,5-a]pyrimidin-7-amine frameworks have shown promising antimicrobial properties against various microorganisms, suggesting their potential as novel antimicrobial agents (Bektaş et al., 2007). Furthermore, novel 2-arylideneaminobenzimidazole derivatives, potentially synthesized using related pyrazolo[1,5-a]pyrimidin-7-amine frameworks, exhibited significant antiproliferative activity, indicating their potential in cancer therapy (Nowicka et al., 2015).

Pharmacological Research

The pyrazolo[1,5-a]pyrimidin-7-amine core has been incorporated into pharmacologically active compounds, exploring its utility in cognitive impairment treatments and potentially targeting neurodegenerative diseases. A study highlighted the synthesis of 3-aminopyrazolo[3,4-d]pyrimidinones, showcasing the compound's inhibitory potency against phosphodiesterase 1, with implications for treating cognitive deficits associated with schizophrenia and Alzheimer's disease (Li et al., 2016).